Cas no 897305-46-3 (2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one)
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one
- AKOS002278786
- STK320833
- ALBB-017127
- CCG-336972
- 4(3H)-pyrimidinone, 6-methyl-2-(phenylamino)-5-(phenylmethyl)-
- 5-benzyl-6-methyl-2-(phenylamino)pyrimidin-4(3H)-one
- H31948
- SB58044
- 897305-46-3
- LS-05480
- 2-anilino-5-benzyl-4-methyl-1H-pyrimidin-6-one
- 5-benzyl-6-methyl-2-(phenylamino)-3,4-dihydropyrimidin-4-one
- MFCD08723638
-
- MDL: MFCD08723638
- Inchi: 1S/C18H17N3O/c1-13-16(12-14-8-4-2-5-9-14)17(22)21-18(19-13)20-15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H2,19,20,21,22)
- InChI Key: XTLHMSXJVRABLW-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)N=C(NC2C=CC=CC=2)N1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 291.137162174Da
- Monoisotopic Mass: 291.137162174Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A057830-250mg |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one |
897305-46-3 | 250mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A057830-500mg |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one |
897305-46-3 | 500mg |
$ 300.00 | 2022-06-08 | ||
| TRC | A057830-1000mg |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one |
897305-46-3 | 1g |
$ 480.00 | 2022-06-08 | ||
| Chemenu | CM528264-1g |
5-Benzyl-6-methyl-2-(phenylamino)pyrimidin-4(3H)-one |
897305-46-3 | 97% | 1g |
$176 | 2024-07-21 | |
| Matrix Scientific | 066125-500mg |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one |
897305-46-3 | 500mg |
$158.00 | 2023-09-06 | ||
| A2B Chem LLC | AU95214-500mg |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3h)-one |
897305-46-3 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AU95214-1g |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3h)-one |
897305-46-3 | >95% | 1g |
$439.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748112-1g |
5-Benzyl-6-methyl-2-(phenylamino)pyrimidin-4(3h)-one |
897305-46-3 | 98% | 1g |
¥1246.00 | 2024-04-26 | |
| Crysdot LLC | CD11025260-5g |
5-Benzyl-6-methyl-2-(phenylamino)pyrimidin-4(3H)-one |
897305-46-3 | 97% | 5g |
$527 | 2024-07-19 |
2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one
Recent Advances in the Study of 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one (CAS: 897305-46-3)
The compound 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one (CAS: 897305-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrimidinone derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its interactions with various biological targets.
Structural analysis of 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one reveals that the presence of both anilino and benzyl substituents at the 2- and 5-positions respectively contributes to its unique binding characteristics. The compound has demonstrated selective inhibition against several tyrosine kinases, including those involved in oncogenic signaling pathways. Molecular docking studies published in 2023 have provided detailed insights into the compound's binding mode within the ATP-binding pocket of target kinases, explaining its observed selectivity profile.
Recent pharmacological evaluations (2022-2023) have shown that 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one exhibits favorable in vitro activity against multiple cancer cell lines, with particular potency observed in breast and lung cancer models. The compound's ability to induce apoptosis while showing minimal cytotoxicity to normal cells suggests a promising therapeutic window. Structure-activity relationship (SAR) studies have identified key modifications that can enhance both potency and metabolic stability, providing valuable guidance for further medicinal chemistry optimization.
Significant progress has been made in understanding the compound's pharmacokinetic properties. A 2023 study reported improved formulations that enhance the oral bioavailability of 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one while maintaining its therapeutic efficacy. These developments address previous challenges related to the compound's solubility and absorption characteristics, marking an important step toward potential clinical translation.
Emerging research has also explored the potential of 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one in combination therapies. Recent preclinical data suggest synergistic effects when the compound is co-administered with standard chemotherapeutic agents or immune checkpoint inhibitors. These findings open new avenues for developing more effective treatment regimens, particularly for resistant cancer types.
Looking forward, the current research landscape indicates several promising directions for 2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one. Ongoing studies are investigating its potential applications beyond oncology, including inflammatory diseases and certain neurological disorders where kinase dysregulation plays a pathogenic role. The compound's unique chemical structure continues to serve as a valuable template for the design of new chemical entities with improved pharmacological profiles.
897305-46-3 (2-Anilino-5-benzyl-6-methylpyrimidin-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)